5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one

• CAS RN: 59826-11-8
• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 5-hydroxy-8-methoxy-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C10H11NO3/c1-14-8-4-3-7(12)6-2-5-9(13)11-10(6)8/h3-4,12H,2,5H2,1H3,(H,11,13)
• InChI Key: GGLWKQKWRMCMSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)O)CCC(=O)N2

Description

5-Hydroxy-8-methoxy-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Hydroxy-8-methoxycarbostyril (12.5 g) in 200 ml of N-methylpyrrolidinone with 500 mg of palladium hydroxide (20%) were hydrogenated at 50° C. under 1,2 bar hydrogen. The catalyst was removed by filtration through Celite and the solvent evaporated to give 12.4 g of 5-hydroxy-8-methoxy-3,4-dihydrocarbostyril (mp=190° C.).